Cas no 82663-50-1 (5,5-dimethyl-3-(n-pentylamino)cyclohex-2-en-1-one)

• Product Name: 5,5-dimethyl-3-(n-pentylamino)cyclohex-2-en-1-one
• CAS No: 82663-50-1
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 861613
• PubChem ID: 144995
• Update Time: 2025-04-19

5,5-dimethyl-3-(n-pentylamino)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-3-(n-pentylamino)cyclohex-2-en-1-one
• 5,5-dimethyl-3-(pentylamino)cyclohex-2-en-1-one
• 5,5-Dimethyl-3-(pentylamino)cyclohex-2-enone
• DTXSID70231940
• 82663-50-1

• Inchi： 1S/C13H23NO/c1-4-5-6-7-14-11-8-12(15)10-13(2,3)9-11/h8,14H,4-7,9-10H2,1-3H3
• InChI Key： FFEMJBAQTJMHCO-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC(C)(C)C1)NCCCCC

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1Ų